t-Boc-Aminooxy-PEG2-CH2CO2H t-Boc-Aminooxy-PEG2-CH2CO2H t-Boc-Aminooxy-PEG2-CH2CO2H is a PEG derivative containing a Boc-protected aminooxy group and a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. PEG Linkers may be useful in bioconjugation.
Brand Name: Vulcanchem
CAS No.: 2098983-14-1
VCID: VC0544650
InChI: InChI=1S/C11H21NO7/c1-11(2,3)19-10(15)12-18-7-6-16-4-5-17-8-9(13)14/h4-8H2,1-3H3,(H,12,15)(H,13,14)
SMILES: CC(C)(C)OC(NOCCOCCOCC(O)=O)=O
Molecular Formula: C11H21NO7
Molecular Weight: 279.29

t-Boc-Aminooxy-PEG2-CH2CO2H

CAS No.: 2098983-14-1

Inhibitors

VCID: VC0544650

Molecular Formula: C11H21NO7

Molecular Weight: 279.29

Purity: >98% (or refer to the Certificate of Analysis)

t-Boc-Aminooxy-PEG2-CH2CO2H - 2098983-14-1

CAS No. 2098983-14-1
Product Name t-Boc-Aminooxy-PEG2-CH2CO2H
Molecular Formula C11H21NO7
Molecular Weight 279.29
IUPAC Name 2,2-dimethyl-4-oxo-3,6,9,12-tetraoxa-5-azatetradecan-14-oic acid
Standard InChI InChI=1S/C11H21NO7/c1-11(2,3)19-10(15)12-18-7-6-16-4-5-17-8-9(13)14/h4-8H2,1-3H3,(H,12,15)(H,13,14)
Standard InChIKey NACXAXGVXHCHTN-UHFFFAOYSA-N
SMILES CC(C)(C)OC(NOCCOCCOCC(O)=O)=O
Appearance Solid powder
Description t-Boc-Aminooxy-PEG2-CH2CO2H is a PEG derivative containing a Boc-protected aminooxy group and a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. PEG Linkers may be useful in bioconjugation.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms t-Boc-Aminooxy-PEG2-CH2CO2H
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5: Jin Y, Song L, Su Y, Zhu L, Pang Y, Qiu F, Tong G, Yan D, Zhu B, Zhu X. Oxime linkage: a robust tool for the design of pH-sensitive polymeric drug carriers. Biomacromolecules. 2011 Oct 10;12(10):3460-8. doi: 10.1021/bm200956u. Epub 2011 Sep 7. PubMed PMID: 21863891.
6: Rashidian M, Kumarapperuma SC, Gabrielse K, Fegan A, Wagner CR, Distefano MD. Simultaneous dual protein labeling using a triorthogonal reagent. J Am Chem Soc. 2013 Nov 6;135(44):16388-96. doi: 10.1021/ja403813b. Epub 2013 Oct 17. PubMed PMID: 24134212; PubMed Central PMCID: PMC3873327.
7: Hardy JG, Lin P, Schmidt CE. Biodegradable hydrogels composed of oxime crosslinked poly(ethylene glycol), hyaluronic acid and collagen: a tunable platform for soft tissue engineering. J Biomater Sci Polym Ed. 2015;26(3):143-61. doi: 10.1080/09205063.2014.975393. PubMed PMID: 25555089.
Last Modified Aug 20 2021
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